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Compound of Interest

Compound Name: 2-(Pentyloxy)ethanol

Cat. No.: B1594470 Get Quote

An In-depth Technical Guide to the Health and Safety Data for 2-(Pentyloxy)ethanol

Disclaimer: The information provided in this document is intended for researchers, scientists,

and drug development professionals. It is a compilation of publicly available data and is for

informational purposes only. For specific safety and handling procedures, always refer to the

most current Safety Data Sheet (SDS) provided by the manufacturer and follow all applicable

local, state, and federal regulations. Experimental data for 2-(pentyloxy)ethanol is limited;

therefore, data from structurally related compounds has been included for a more

comprehensive assessment and is clearly indicated.

Chemical Identification
2-(Pentyloxy)ethanol is a glycol ether, a class of solvents known for their amphiphilic

properties, possessing both hydrophilic and hydrophobic characteristics.[1] This dual nature

makes them versatile in various applications.[1]
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Identifier Value Source

IUPAC Name 2-(pentyloxy)ethanol [2]

Synonyms

Ethylene glycol monopentyl

ether, Pentylglycol, 2-

hydroxyethyl pentyl ether

[3]

CAS Number 6196-58-3 [1][2][3]

Molecular Formula C₇H₁₆O₂ [1][2]

InChI Key
QVQDALFNSIKMBH-

UHFFFAOYSA-N
[1]

Physicochemical Properties
A significant portion of the available data on the physicochemical properties of 2-
(pentyloxy)ethanol is derived from computational models rather than direct experimental

determination.[1]
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Property Value Unit Source / Method

Molecular Weight 132.20 g/mol [1][2]

Appearance
Colorless Liquid

(presumed)
-

General for glycol

ethers

Density 1.11 g/cm³ [1]

Water Solubility 24 g/L [1]

logP (Octanol/Water

Partition Coefficient)
1.3 -

Computed by

XLogP3[2]

Normal Boiling Point

(Tboil)
466.15 (Predicted) K Joback Method[3]

Normal Melting Point

(Tfus)
225.93 (Predicted) K Joback Method[3]

Enthalpy of

Vaporization (ΔvapH°)
69.58 (Predicted) kJ/mol Joback Method[3]

Critical Temperature

(Tc)
643.03 (Predicted) K Joback Method[3]

Critical Pressure (Pc) 2946.00 (Predicted) kPa Joback Method[3]

Hazard Identification and Classification
While specific GHS classification for 2-(pentyloxy)ethanol is not consistently available, related

compounds and general safety documents indicate potential hazards. For the structurally

similar compound 2-(2-Pentyloxy ethoxy)-ethanol (CAS: 18912-81-7), the following hazards are

listed.[4]

GHS Hazard Statements:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]
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H335: May cause respiratory irritation.[4]

Precautionary Statements (General for Glycol Ethers):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

Figure 1: Hazard Identification and Protective Measures

Identified Hazards Required Personal Protective Equipment (PPE)

H315: Causes skin irritation P280: Protective GlovesMitigated by

H319: Causes serious eye irritation P280: Eye/Face ProtectionMitigated by

H335: May cause respiratory irritation P271: Use in Well-Ventilated Area
Mitigated by

Click to download full resolution via product page

Caption: Figure 1: Logical relationship between identified hazards for related glycol ethers and

the corresponding protective measures.

Toxicological Information
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Experimental toxicological data for 2-(pentyloxy)ethanol is scarce.[1] The information below is

based on data for the homologous compound 2-(Hexyloxy)ethanol (CAS: 112-25-4), which has

a slightly longer alkyl chain. The critical health effects identified for this analogue are acute

toxicity via oral and dermal routes and skin corrosion/irritation.[6]

Endpoint Species Route Value
Classificati
on

Source

Acute Oral

Toxicity

(LD₅₀)

Rat Oral 738 mg/kg bw
Harmful if

swallowed

Acute Dermal

Toxicity

(LD₅₀)

Rabbit Dermal 721 mg/kg bw

Harmful in

contact with

skin

Acute

Inhalation

Toxicity

(LC₅₀)

Rodent Inhalation > 85 (4-hr) ppm Low toxicity

Skin

Irritation/Corr

osion

In vitro EpiDerm™ - Corrosive

Experimental Protocols
Detailed experimental protocols for the studies on 2-(hexyloxy)ethanol are not fully described in

the available summaries. However, they are reported to be consistent with standardized

guidelines from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD Test Guideline 401):

Objective: To determine the median lethal dose (LD₅₀) after a single oral administration.

Methodology: A group of fasted laboratory rats (e.g., Sprague-Dawley) are administered

the substance by gavage. A range of doses is used across different groups. The animals

are observed for a period of 14 days for signs of toxicity and mortality. Body weight is
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recorded weekly. At the end of the observation period, all surviving animals are euthanized

and subjected to a gross necropsy.

Endpoint: The LD₅₀ is calculated, which is the statistically estimated dose that is expected

to be lethal to 50% of the tested animals. Signs of toxicity for 2-(hexyloxy)ethanol included

sluggishness, unsteady gait, and prostration.[6]

Acute Dermal Toxicity (OECD Test Guideline 402):

Objective: To determine the LD₅₀ following a single dermal application.

Methodology: The substance is applied uniformly to a shaved area (at least 10% of the

body surface) on the backs of rabbits. The area is covered with a porous gauze dressing

for 24 hours. Animals are observed for 14 days for toxicity and mortality.

Endpoint: The dermal LD₅₀ is calculated. Signs of toxicity for 2-(hexyloxy)ethanol included

salivation, sluggishness, unsteady gait, skin irritation, ulceration, and a comatose

appearance.[6]

Skin Corrosion (OECD Test Guideline 431 - In Vitro EpiDerm™ Skin Corrosivity Test):

Objective: To assess the potential of a chemical to cause skin corrosion using a

reconstituted human epidermis model.

Methodology: The test chemical is applied topically to the surface of the 3D skin tissue

model. After specific exposure periods (e.g., 3 minutes and 1 hour), the chemical is

removed, and the tissue is rinsed. Cell viability is then measured using a colorimetric

assay (e.g., MTT assay), which quantifies the reduction of MTT dye by mitochondrial

dehydrogenases of viable cells into a blue formazan salt.

Endpoint: A chemical is identified as corrosive if the cell viability falls below specific

thresholds after the defined exposure times. 2-(Hexyloxy)ethanol tested positive in this

assay, supporting its classification as corrosive.[6]

First Aid Measures
Immediate medical attention is recommended in case of significant exposure. First aid

procedures should be followed promptly.
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Figure 2: First Aid Emergency Workflow

Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Flush skin with running water for at least 15 minutes.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present.

Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Seek Immediate Medical Attention

If irritation occurs If irritation persists

Click to download full resolution via product page

Caption: Figure 2: Standard first aid workflow for different routes of exposure to hazardous

chemicals.

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical aid.[5][7]

Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with large

amounts of running water and soap for at least 15 minutes.[5][8]

Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,

holding the eyelids open.[5] Remove contact lenses if present and easy to do.[5]

Ingestion: Do NOT induce vomiting.[9] Rinse the mouth thoroughly with water.[7] Never give

anything by mouth to an unconscious person.[9]
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Fire-Fighting Measures
Glycol ethers are generally combustible liquids.[10] Ethanol, a related alcohol, is highly

flammable, and fires involving polar solvents require specific extinguishing media.[11][12]

Parameter Recommendation Source

Suitable Extinguishing Media

Water spray, dry chemical,

carbon dioxide, or alcohol-

resistant foam (AR-AFFF).[5]

[12]

Unsuitable Extinguishing

Media

Water jet (may spread fire).[13]

Standard AFFF foam may be

ineffective as ethanol can

break it down.[12]

Specific Hazards

Vapors are heavier than air

and may travel to a source of

ignition and flash back.[14][15]

Containers may explode when

heated.[14]

Protective Equipment

Wear self-contained breathing

apparatus (SCBA) and full

protective gear.[14]

Accidental Release Measures
Proper containment and cleanup are essential to prevent environmental contamination and

exposure to personnel.
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Figure 3: Accidental Spill Response Protocol

Spill Detected

Evacuate unnecessary personnel.
Isolate the area.

Remove all ignition sources
(flames, sparks, hot surfaces).

Ensure adequate ventilation.

Wear appropriate PPE
(gloves, goggles, respirator if needed).

Contain spill with inert material
(sand, earth, universal absorbent).

Spill Size?

Absorb with inert material.
Place in a suitable, sealed container for disposal.

Minor

Contact emergency services.
Prevent entry into waterways and sewers.

Major

Dispose of waste according to
local, state, and federal regulations.
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Caption: Figure 3: A logical workflow for responding to an accidental chemical spill.
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Personal Precautions: Avoid contact with skin and eyes and inhalation of vapors.[5] Remove

all sources of ignition.[16]

Environmental Precautions: Prevent the product from entering drains, sewers, or waterways.

[5]

Containment and Cleaning: For minor spills, absorb with an inert, non-combustible material

(e.g., sand, vermiculite) and place it into a suitable container for disposal.[5][17] For major

spills, dike the area and contact emergency services.[15]

Handling and Storage
Safe handling and storage practices are critical to minimizing risks associated with combustible

and irritating chemicals.

Parameter Recommendation Source

Handling

Use in a well-ventilated area.

[18] Avoid contact with skin,

eyes, and clothing.[10] Ground

and bond containers when

transferring material to prevent

static discharge.[18]

Storage

Store in a cool, dry, well-

ventilated place away from

heat, sparks, and open flames.

[10][18] Keep containers tightly

closed.[10] Store away from

incompatible materials such as

strong oxidizing agents, strong

acids, and strong bases.[8][9]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are necessary to minimize

worker exposure.
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Control Specification Source

Engineering Controls

Use only in well-ventilated

areas, preferably with local

exhaust ventilation. Ensure

eyewash stations and safety

showers are close to the

workstation.

[14]

Eye/Face Protection

Wear chemical safety goggles

or a face shield (compliant with

EN166 or OSHA 29 CFR

1910.133).

[14]

Skin Protection

Wear chemically resistant

gloves (e.g., nitrile rubber) and

protective clothing to prevent

skin contact.

[8][19]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. If vapor

concentrations are high, use a

NIOSH-approved respirator

with an organic vapor

cartridge.

[8]

Hygiene Measures

Handle in accordance with

good industrial hygiene and

safety practices. Wash hands

before breaks and at the end

of the workday. Do not eat,

drink, or smoke in work areas.

[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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